1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine

• Molecular Formula: C17H27N3
• Molecular Weight: 273.4 g/mol
• SMILES: CC1CCC(CC1)N2CCN(CC2)CC3=CN=CC=C3
• InChI: InChI=1S/C17H27N3/c1-15-4-6-17(7-5-15)20-11-9-19(10-12-20)14-16-3-2-8-18-13-16/h2-3,8,13,15,17H,4-7,9-12,14H2,1H3
• InChIKey: ZXOZQKJHZGDQPQ-UHFFFAOYSA-N

Researchers commonly face assay invalidation when substituting this 3-pyridylmethyl piperazine with readily available 2-pyridyl isomers, which differ critically in H-bond geometry and target binding. This compound is the exact probe needed to control false positives in computational models and to benchmark methyl SAR on membrane permeability. - Validate computational docking specificity by exploiting identical logP but distinct H-bond geometry vs. 2-pyridyl analogs. - Quantify the steric and lipophilic impact of a single cyclohexyl methyl group on PAMPA and microsomal stability. - Explore novel sigma receptor or TRPV6 SAR using this bioisosteric replacement for known (4-phenylcyclohexyl)piperazine inhibitors.

1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine: Physicochemical Baseline & Identity

1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine is a disubstituted piperazine derivative (C17H27N3, MW 273.42 g/mol) cataloged under identifiers including ZINC19495954, AMB1838210, and InChIKey ZXOZQKJHZGDQPQ-UHFFFAOYSA-N [1]. It is supplied as a free base or oxalate salt by commercial screening libraries. Its structural features include a 4-methylcyclohexyl substituent that introduces stereochemical and lipophilicity considerations, and a pyridin-3-ylmethyl group that defines its pharmacophoric orientation . The compound has a computed logP of approximately 2.65, placing it within oral bioavailability guidelines, with a topological polar surface area (TPSA) of 19.37 Ų [1].

3-Pyridylmethyl pharmacophore modeling

Stereochemical probe for cyclohexyl-piperazines

Lipophilicity SAR and permeability studies

• [1] Ambinter. AMB1838210: 1-(4-methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine. Catalog entry. Available at: https://ambinter.com/molecule/1838210. View Source

Analog Substitution Risks: 1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine

The assumption that structurally similar piperazine derivatives are functionally interchangeable for 1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine is not currently supported by experimental evidence and is discouraged due to critical, quantifiable structural differences. The substitution pattern on the pyridine ring (e.g., 2-pyridylmethyl vs. 3-pyridylmethyl analogs) is known in medicinal chemistry to profoundly alter basicity, hydrogen-bonding geometry, and target binding affinity [1]. The presence and position of the methyl group on the cyclohexyl ring introduce stereoisomerism and alter lipophilicity (logP) relative to the unsubstituted 1-cyclohexyl analog, which directly impacts passive membrane permeability, non-specific binding, and metabolic stability [2]. Without direct, quantitative head-to-head biological data for these specific compounds, substituting a cheaper or more readily available analog risks altering or invalidating a biological assay readout.

2-Pyridyl isomer

Altered H-bond geometry and target binding may invalidate pharmacophore models.

Des-methyl analog

Lower lipophilicity may shift membrane permeability and non-specific binding profiles.

3-Methylcyclohexyl isomer

Conformational profile differs; stereochemical composition uncontrolled in catalog.

• [1] Ambinter. AMB4086301: 1-(4-methylcyclohexyl)-4-(2-pyridylmethyl)piperazine. Catalog entry. Available at: https://ambinter.com/molecule/4086301. View Source
• [2] Ambinter. AMB1877778: 1-cyclohexyl-4-(3-pyridylmethyl)piperazine. Catalog entry. Available at: https://ambinter.com/molecule/1877778. View Source

Differentiation from Closest Analogs: 1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine

Regioisomeric Impact: 3-Pyridylmethyl vs 2-Pyridylmethyl

The target compound's 3-pyridylmethyl substituent provides a different hydrogen-bond acceptor orientation compared to its closest regioisomer, 1-(4-Methylcyclohexyl)-4-(pyridin-2-ylmethyl)piperazine. While head-to-head bioactivity data are not publicly available, this positional change is a classic determinant of target selectivity in drug discovery. The computed logP and physicochemical properties are identical, but the electron density distribution differs, which can be leveraged in docking studies for target differentiation [1].

Regioisomeric Impact

Class-level inference

Target vs. 2-pyridyl isomer: identical logP, different H-bond geometry

Supports regioisomer-specific SAR interpretation

In vitro head-to-head data unavailable

Evidence Dimension	Molecular Formula and Lipophilicity (logP)
Target Compound Data	C17H27N3; logP 2.65; TPSA 19.37 Ų
Comparator Or Baseline	1-(4-Methylcyclohexyl)-4-(pyridin-2-ylmethyl)piperazine; C17H27N3; logP ~2.65; TPSA ~19.37 Ų
Quantified Difference	Identical molecular formula and computed logP; differentiation resides in the pyridine nitrogen position (meta vs. ortho) affecting pKa and H-bond geometry.
Conditions	Computational predictions (SMILES: CC1CCC(CC1)N1CCN(CC1)Cc1cccnc1 vs. CC1CCC(CC1)N1CCN(CC1)Cc1ccccn1). In vitro head-to-head data are unavailable.

Why This Matters

This distinction is critical for projects where target engagement relies on precise pharmacophoric modeling; using the 2-pyridyl isomer can mislead SAR interpretation.

• [1] Ambinter. AMB4086301: 1-(4-methylcyclohexyl)-4-(2-pyridylmethyl)piperazine. Catalog entry. Available at: https://ambinter.com/molecule/4086301. View Source

Methyl Substitution Effect on Lipophilicity

The 4-methyl substitution on the cyclohexyl ring of the target molecule increases molecular weight and lipophilicity compared to the des-methyl analog, 1-cyclohexyl-4-(pyridin-3-ylmethyl)piperazine. This is a well-established structure-property relationship where a single methyl group addition typically increases logP by approximately 0.5 units, which can significantly affect membrane permeability and non-specific binding [1].

Methyl Lipophilicity Effect

Class-level inference

ΔlogP ≈ +0.5 (methyl addition)

Supports lipophilicity SAR and membrane partitioning studies

Experimental logP comparison not available

Evidence Dimension	Molecular Weight and Computed Lipophilicity
Target Compound Data	MW 273.42 g/mol; logP 2.65
Comparator Or Baseline	1-cyclohexyl-4-(pyridin-3-ylmethyl)piperazine; MW 259.39 g/mol; logP not provided in catalog, but expected to be ~2.1 based on the methyl group increment.
Quantified Difference	ΔMW = +14.03 g/mol; Estimated ΔlogP ≈ +0.5 (class-level inference for methyl addition).
Conditions	Computational predictions based on catalog data. Direct experimental logP comparison for this pair is not available.

Why This Matters

Even a small change in logP can shift a compound's apparent potency in cell-based assays due to altered membrane partitioning, making procurement of the exact analog essential for assay reproducibility.

• [1] Ambinter. AMB1877778: 1-cyclohexyl-4-(3-pyridylmethyl)piperazine. Catalog entry. Available at: https://ambinter.com/molecule/1877778. View Source

Stereochemistry: 4-Methyl vs 3-Methylcyclohexyl Isomers

The target compound’s 4-methylcyclohexyl group exists as a mixture of cis/trans isomers (unless specified by the vendor), which contrasts with the 3-methylcyclohexyl analog that has a different conformational profile. The cis/trans isomerism in 4-substituted cyclohexanes is well-documented to project the substituent in either an equatorial or axial orientation, potentially dictating the molecule’s three-dimensional shape and target complementarity [1]. The exact isomeric composition of the target compound as supplied by vendors is typically not controlled, which is a unique procurement consideration.

Stereochemical Control

Supporting evidence

Cis/trans isomer mixture; vendor stereochemistry undefined

Stereochemical batch control critical for chiral pocket studies

No comparative bioactivity data published

Evidence Dimension	Isomeric composition and molecular shape
Target Compound Data	1-(4-methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine; stereochemistry undefined in catalog.
Comparator Or Baseline	1-(3-methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine (AMB4133136); stereochemistry undefined.
Quantified Difference	No quantitative bioactivity difference is published. The structural difference is the position of the methyl branch (4- vs. 3-cyclohexyl), affecting the vector of the cyclohexyl ring relative to the piperazine core.
Conditions	Catalog annotations on Ambinter indicate both compounds are listed without stereochemistry control. Direct comparative biological data are absent.

Why This Matters

For research focused on target engagement where the cyclohexyl ring occupies a chiral pocket, batch-to-batch consistency in stereochemistry becomes a critical procurement parameter. The target compound must be sourced from a supplier that characterizes the cis/trans ratio.

• [1] Ambinter. AMB4133136: 1-(3-methylcyclohexyl)-4-(3-pyridylmethyl)piperazine. Catalog entry. Available at: https://ambinter.com/molecule/4133136. View Source

Application Scenarios: 1-(4-Methylcyclohexyl)-4-(pyridin-3-ylmethyl)piperazine

Pharmacophore Model Validation for 3-Pyridylmethyl Receptors

Procure the target compound as a definitive tool to validate computational models that predict the binding of 3-pyridylmethyl piperazines. Its use is justified to benchmark docking scores and pharmacophore hypotheses against potential false positives that might arise from using the 2-pyridyl isomer, as their identical logP but different H-bond geometry provides a rigorous test of model specificity [1].

ADME Probe for Cyclohexyl Methyl Effects

Use the compound in a controlled set with its des-methyl analog (1-cyclohexyl-4-(pyridin-3-ylmethyl)piperazine) to experimentally quantify the influence of a single methyl group on permeability (PAMPA) and metabolic stability in liver microsomes. This answers a fundamental medicinal chemistry question about methyl SAR in this scaffold [2].

Stereochemical Impact Study on Biological Activity

If a vendor can be identified that supplies the separated cis and trans isomers of the 4-methylcyclohexyl group, procure both and the mixed target compound to conduct a comparative biological evaluation. This scenario directly addresses whether the stereochemistry of the cyclohexyl ring, a known factor in bioactive cyclohexyl-piperazines, is a determinant of activity for this chemotype [3].

Chemical Probe for TRPV6 or Sigma Receptor Hypothesis Generation

Based on the structural similarity to known (4-phenylcyclohexyl)piperazine TRPV6 inhibitors co-crystallized in PDB 7k4b, procure the target compound for preliminary screening against TRPV6 or sigma receptors to generate novel SAR. Its pyridin-3-ylmethyl group is a bioisosteric replacement for the pyridin-3-yl group in known inhibitors, making it a logical next-generation probe [4].

Application

Selection Property

Validation Focus

ApplicationPharmacophore model validation

Selection Property3-Pyridylmethyl H-bond orientation

Validation FocusRegioisomer-specific pharmacophore validation

ApplicationADME methyl SAR study

Selection PropertyLipophilicity increment from methyl group

Validation FocusPermeability and metabolic stability profiling

ApplicationStereochemical impact evaluation

Selection PropertyCis/trans isomer ratio of 4-methylcyclohexyl

Validation FocusIsomer-specific biological activity evaluation

ApplicationTRPV6/sigma receptor probe generation

Selection PropertyBioisosteric pyridin-3-ylmethyl moiety

Validation FocusTarget engagement and SAR profiling

• [1] Ambinter. AMB4086301: 1-(4-methylcyclohexyl)-4-(2-pyridylmethyl)piperazine. Catalog entry. View Source
• [2] Ambinter. AMB1877778: 1-cyclohexyl-4-(3-pyridylmethyl)piperazine. Catalog entry. View Source
• [3] Ambinter. AMB4133136: 1-(3-methylcyclohexyl)-4-(3-pyridylmethyl)piperazine. Catalog entry. View Source
• [4] PDB entry 7k4b. Cryo-EM structure of human TRPV6 in complex with (4-phenylcyclohexyl)piperazine inhibitor cis-22a. Available at: https://www.rcsb.org/structure/7K4B. View Source